Cas no 1166-32-1 (Thiourea,N,N'-di-2-naphthalenyl-)

Thiourea,N,N'-di-2-naphthalenyl- structure
1166-32-1 structure
Product name:Thiourea,N,N'-di-2-naphthalenyl-
CAS No:1166-32-1
MF:C21H16N2S
MW:328.43014
CID:153960
PubChem ID:4003674

Thiourea,N,N'-di-2-naphthalenyl- Chemical and Physical Properties

Names and Identifiers

    • Thiourea,N,N'-di-2-naphthalenyl-
    • 1,3-dinaphthalen-2-ylthiourea
    • 1,3-di-naphthalen-2-yl-thiourea
    • AC1N1DQL
    • CTK4A9912
    • Di-2-naphthylthiourea
    • N,N'-Bis(2-naphthyl)thiourea
    • N,N'-di(2-naphthyl)thiourea
    • N,N'-Di-[2]naphthyl-thioharnstoff
    • N,N'-di-[2]naphthyl-thiourea
    • N,N'-di-2-naphthalenyl-thiourea
    • NSC74775
    • Thiourea,N'-di-2-naphthalenyl-
    • AKOS002271868
    • WLN: L66J CMYUS&M- CL66J
    • .beta.-Dinaphthylthiourea
    • DTXSID50398484
    • ST50159712
    • NSC-74775
    • 1166-32-1
    • Urea,3-di-2-naphthyl-2-thio-
    • SCHEMBL10394966
    • Thiourea, N,N'-di-2-naphthalenyl-
    • Urea,3-bis(2-naphthyl)-2-thio-
    • Inchi: InChI=1S/C21H16N2S/c24-21(22-19-11-9-15-5-1-3-7-17(15)13-19)23-20-12-10-16-6-2-4-8-18(16)14-20/h1-14H,(H2,22,23,24)
    • InChI Key: YXGYUUQULAOVTE-UHFFFAOYSA-N
    • SMILES: C1C2C(=CC=CC=2)C=CC=1NC(NC1C=CC2C(=CC=CC=2)C=1)=S

Computed Properties

  • Exact Mass: 328.10358
  • Monoisotopic Mass: 328.10341969g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 400
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Tautomer Count: 2
  • XLogP3: 5.6
  • Surface Charge: 0
  • Topological Polar Surface Area: 56.2Ų

Experimental Properties

  • PSA: 24.06
  • LogP: 5.94790

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